Cas no 1105217-85-3 ([1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone)

• Product Name: [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• CAS No: 1105217-85-3
• MF: C₂₁H₂₆ClN₅O
• MW: 399.917043209076
• CID: 5880659
• PubChem ID: 30866746
• Update Time: 2025-05-23

[1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• 3-(4-chlorophenyl)-6-[4-(4-methylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine
• SR-01000923021-1
• F5528-0363
• SR-01000923021
• AKOS024512300
• 1105217-85-3
• VU0646318-1
• (1-(6-(4-chlorophenyl)pyridazin-3-yl)piperidin-4-yl)(4-methylpiperazin-1-yl)methanone

• Inchi： 1S/C21H26ClN5O/c1-25-12-14-27(15-13-25)21(28)17-8-10-26(11-9-17)20-7-6-19(23-24-20)16-2-4-18(22)5-3-16/h2-7,17H,8-15H2,1H3
• InChI Key： RUBYPWFWMRVGJS-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NN=C(C3=CC=C(Cl)C=C3)C=C2)CC1)(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 399.1825882g/mol
• Monoisotopic Mass: 399.1825882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Additional information on [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone

Introduction to [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone (CAS No. 1105217-85-3)

[1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone, with the CAS number 1105217-85-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as CAS 1105217-85-3, is characterized by its unique structural features, which include a pyridazine ring, a piperidine ring, and a piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine ring is a six-membered heterocyclic compound with two nitrogen atoms, which is known for its versatility in medicinal chemistry. The presence of the 4-chlorophenyl substituent on the pyridazine ring adds to the compound's lipophilicity and can influence its pharmacokinetic properties. The piperidine and piperazine moieties are common scaffolds in drug design due to their ability to modulate various biological targets, including receptors and enzymes.

Recent studies have highlighted the potential of [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone in various therapeutic areas. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that this compound can selectively bind to serotonin receptors, potentially offering a new avenue for the development of more effective and safer antidepressants.

In addition to its potential as a serotonin receptor modulator, [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone has been extensively studied to ensure its suitability for therapeutic use. Its high lipophilicity facilitates good absorption through biological membranes, while its stability in plasma ensures a reasonable half-life. These properties make it an attractive candidate for oral administration, which is often preferred for long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Moreover, the potential of [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone as a lead compound for drug discovery has been recognized by several pharmaceutical companies. Collaborative efforts between academia and industry are ongoing to optimize its structure and enhance its therapeutic potential. These efforts include structure-based drug design (SBDD) approaches, high-throughput screening (HTS), and computational modeling to identify derivatives with improved potency and selectivity.

In conclusion, [1-[6-(4-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone (CAS No. 1105217-85-3) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique structural features, combined with its potential as a serotonin receptor modulator and anti-inflammatory agent, make it an exciting area of research in medicinal chemistry and pharmacology. As further studies continue to unravel its full potential, this compound may offer new hope for patients suffering from psychiatric disorders and chronic inflammatory conditions.